Cas no 1533932-57-8 (Methyl 3-bromo-5-fluoro-4-methylbenzoate)

Methyl 3-bromo-5-fluoro-4-methylbenzoate structure
1533932-57-8 structure
Product Name:Methyl 3-bromo-5-fluoro-4-methylbenzoate
CAS No:1533932-57-8
MF:C9H8BrFO2
MW:247.0610
MDL:MFCD24107117
CID:2169183
PubChem ID:72699102
Update Time:2024-11-04

Methyl 3-bromo-5-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-fluoro-4-methylbenzoate
    • CL9175
    • 7017AJ
    • SY030664
    • AK164254
    • SCHEMBL22400356
    • AKOS020007406
    • METHYL3-BROMO-5-FLUORO-4-METHYLBENZOATE
    • DS-8442
    • 1533932-57-8
    • MFCD24107117
    • DB-255220
    • XH1055
    • CS-0153539
    • MDL: MFCD24107117
    • Inchi: 1S/C9H8BrFO2/c1-5-7(10)3-6(4-8(5)11)9(12)13-2/h3-4H,1-2H3
    • InChI Key: MBOAEPYPUBWIRI-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C(C(=O)OC([H])([H])[H])=C([H])C(=C1C([H])([H])[H])F

Computed Properties

  • Exact Mass: 245.96917g/mol
  • Monoisotopic Mass: 245.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.9

Experimental Properties

  • Boiling Point: 272.9±40.0℃ at 760 mmHg

Methyl 3-bromo-5-fluoro-4-methylbenzoate Pricemore >>

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